N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(1-cyclohexylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H21N3O3S/c22-17(20-13-6-7-15-16(10-13)24-12-23-15)11-25-18-19-8-9-21(18)14-4-2-1-3-5-14/h6-10,14H,1-5,11-12H2,(H,20,22)
• InChI Key: SOTOHKQJNROWHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=CN=C2SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide, also known as CBDA, is a novel compound that has recently been studied for its potential therapeutic applications. CBDA is a derivative of cannabidiol (CBD) and is found in the cannabis plant. It is a non-psychoactive compound that has been studied for its potential anti-inflammatory, anti-bacterial, and anti-cancer properties. CBDA has been shown to possess a variety of pharmacological activities, including anti-inflammatory, anti-bacterial, and anti-cancer effects.

Scientific Research Applications

N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications in a variety of scientific research applications. In vitro studies have shown that N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has anti-inflammatory and anti-bacterial properties, as well as potential anti-cancer effects. In vivo studies have shown that N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has anti-inflammatory, anti-bacterial, and anti-cancer effects in animal models. Additionally, N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been shown to have neuroprotective and anti-anxiety effects in animal models.

Mechanism of Action

The mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide is not yet fully understood. However, it is believed that N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide may act as an agonist at the CB1 and CB2 receptors in the endocannabinoid system, as well as at other receptors such as the 5-HT1A receptor. Additionally, N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide may modulate the activity of enzymes involved in the metabolism of endocannabinoids, such as the FAAH enzyme.
Biochemical and Physiological Effects
N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has anti-inflammatory and anti-bacterial properties, as well as potential anti-cancer effects. In vivo studies have shown that N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has anti-inflammatory, anti-bacterial, and anti-cancer effects in animal models. Additionally, N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been shown to have neuroprotective and anti-anxiety effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide in laboratory experiments is its non-psychoactive nature. This makes it a safe and effective compound to use in laboratory studies. Additionally, N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide has been shown to possess a variety of pharmacological activities, making it a useful compound for research into potential therapeutic applications. However, one limitation of using N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide in laboratory experiments is that its mechanism of action is not yet fully understood, making it difficult to accurately assess its potential therapeutic effects.

Future Directions

For N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide research include further investigation into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research into the pharmacokinetics and pharmacodynamics of N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide is needed to better understand its pharmacological effects. Additionally, further research into the safety and efficacy of N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide in humans is needed to determine its potential therapeutic applications. Finally, further research into the potential synergistic effects of N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide with other compounds is needed to determine its potential therapeutic benefits.

Synthesis Methods

N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide can be synthesized from CBD by a two-step process. The first step involves the conversion of CBD to its carboxylic acid form (N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide) using a base such as sodium hydroxide. The second step involves the conversion of N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide to its amide form (N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide-amide) using a suitable amine such as 1-cyclohexyl-1H-imidazole-2-sulfanylacetamide. This process has been successfully used to synthesize N-(2H-1,3-benzodioxol-5-yl)-2-[(1-cyclohexyl-1H-imidazol-2-yl)sulfanyl]acetamide-amide in yields of up to 90%.